Cas no 130964-40-8 (N-2-(p-Cinnamylamino)ethyl-5-isoquinolone Sulfonamide)

• Product Name: N-2-(p-Cinnamylamino)ethyl-5-isoquinolone Sulfonamide
• CAS No: 130964-40-8
• MF: C₂₀H₂₁N₃O₂S
• MW: 367.464643239975
• CID: 824668
• PubChem ID: 6295855
• Update Time: 2025-09-19

N-2-(p-Cinnamylamino)ethyl-5-isoquinolone Sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(P-CINNAMYLAMINO)ETHYL]-5-ISOQUINOLONE SULFONAMIDE
• N-[2-(3-phenylprop-2-enylamino)ethyl]isoquinoline-5-sulfonamide
• 5-Isoquinolinesulfonamide, N-[2-[(3-phenyl-2-propenyl)amino]ethyl]-
• AC1NQ2RR
• ACMC-20mtva
• AG-D-62845
• CTK0F5595
• SureCN9636264
• H-88
• BDBM92607
• SCHEMBL9636261
• N-(2-cinnamyl-aminoethyl)-5-isoquinolinesulfonamide
• 5-Isoquinolinesulfonamide, N-[2-[(3-phenyl-2-propen-1-yl)amino]ethyl]-
• N-(2-(Cinnamylamino)ethyl)isoquinoline-5-sulfonamide
• J-005912
• 130964-40-8
• N-[2-(p-Cinnamylamino) shy ethyl]-5-isoquinolone Sulfonamide
• N-[2-[[(E)-3-phenylprop-2-enyl]amino]ethyl]isoquinoline-5-sulfonamide
• N-2-(p-Cinnamylamino)ethyl-5-isoquinolone Sulfonamide

• Inchi： 1S/C20H21N3O2S/c24-26(25,20-10-4-9-18-16-22-13-11-19(18)20)23-15-14-21-12-5-8-17-6-2-1-3-7-17/h1-11,13,16,21,23H,12,14-15H2/b8-5+
• InChI Key： DHYYPPHQZMSVKX-VMPITWQZSA-N
• SMILES： S(C1=CC=CC2C=NC=CC1=2)(NCCNC/C=C/C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 367.13500
• Monoisotopic Mass: 367.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• Melting Point: 84-86°C
• PSA: 79.47000
• LogP: 4.67870